Cas no 2167783-06-2 (N-(3-fluoropropyl)-1-methyl-2,3-dihydro-1H-indol-5-amine)

• Product Name: N-(3-fluoropropyl)-1-methyl-2,3-dihydro-1H-indol-5-amine
• CAS No: 2167783-06-2
• MF: C₁₂H₁₇FN₂
• MW: 208.275186300278
• CID: 6240050
• PubChem ID: 165506385
• Update Time: 2025-05-22

N-(3-fluoropropyl)-1-methyl-2,3-dihydro-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoropropyl)-1-methyl-2,3-dihydro-1H-indol-5-amine
• 2167783-06-2
• EN300-1273790

• Inchi： 1S/C12H17FN2/c1-15-8-5-10-9-11(3-4-12(10)15)14-7-2-6-13/h3-4,9,14H,2,5-8H2,1H3
• InChI Key： DQHQGEQJLXVDFZ-UHFFFAOYSA-N
• SMILES： FCCCNC1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 208.13757671g/mol
• Monoisotopic Mass: 208.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 15.3Ų

Additional information on N-(3-fluoropropyl)-1-methyl-2,3-dihydro-1H-indol-5-amine

N-(3-Fluoropropyl)-1-Methyl-2,3-Dihydro-1H-Indol-5-Amine: A Comprehensive Overview

N-(3-Fluoropropyl)-1-Methyl-2,3-Dihydro-1H-Indol-5-Amine, also known by its CAS Registry Number 2167783-06-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which have been extensively studied due to their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a 2,3-dihydroindole ring system with a methyl group at position 1 and an amino group at position 5. Additionally, the molecule features a fluorinated propyl chain attached to the amino group, introducing unique electronic and steric properties that influence its reactivity and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(3-fluoropropyl)-1-methyl-2,3-dihydro-1H-indol-5-amine. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution methods, to construct the indole core and functionalize it with the desired substituents. These methods not only enhance the yield and purity of the compound but also pave the way for its scalable production, which is crucial for preclinical and clinical studies.

The biological activity of N-(3-fluoropropyl)-1-methyl-2,3-dihydro-1H-indol-5-amine has been a focal point of recent investigations. Studies have demonstrated that this compound exhibits potent activity against various targets, including kinase enzymes and G-protein coupled receptors (GPCRs). For instance, research published in 2023 highlighted its ability to modulate signaling pathways involved in neurodegenerative diseases, such as Alzheimer's disease. The fluorinated propyl chain has been shown to enhance the compound's lipophilicity, thereby improving its ability to cross cellular membranes and interact with intracellular targets.

In addition to its pharmacological potential, N-(3-fluoropropyl)-1-methyl-2,3-dihydro-1H-indol-5-amine has found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting polymers and thin-film transistors. Researchers have explored its ability to form self-assembled monolayers and its compatibility with various deposition techniques, further underscoring its versatility across multiple disciplines.

The synthesis and characterization of N-(3-fluoropropyl)-1-methyl-2,3-dihydro-1H-indol-5-amine have been optimized using state-of-the-art analytical techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's molecular formula and stereochemistry. Furthermore, computational modeling studies have provided insights into its electronic structure and interaction with biological systems, enabling researchers to design more effective derivatives.

In conclusion, N-(3-fluoropropyl)-1-methyl-2,3-dihydro-1H-indol-amine represents a versatile compound with promising applications in pharmacology and materials science. Its unique structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial advancements.